Cas no 29182-42-1 (ethyl 2-(1,3-benzothiazol-2-yl)acetate)

ethyl 2-(1,3-benzothiazol-2-yl)acetate Properties

Names and Identifiers

• Ethyl 2-(benzo[d]thiazol-2-yl)acetate
• Ethyl 2-(2-Benzothiazolyl)acetate
• 2-Benzothiazoleaceticacid, ethyl ester
• Ethyl 1,3-benzothiazol-2-ylacetate
• ethyl 2-(1,3-benzothiazol-2-yl)acetate
• Ethyl 2-benzothiazoleacetate
• 1,3-benzothiazol-2-ylacetic acid ethyl ester
• 2-(2-Benzothiazolyl)acetic Acid Ethyl Ester
• Benzothiazol-2-yl-acetic acid ethyl ester
• ethyl 2-benzothiazol-2-ylacetate
• Ethyl 2-(benzothiazol-2-yl)acetate
• NSC 621357
• 2-Benzothiazoleacetic Acid Ethyl Ester
• +Expand

• MDL： MFCD00546397
• InChIKey： VYMJUZXFYAREJY-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO2S/c1-2-14-11(13)7-10-12-8-5-3-4-6-9(8)15-10/h3-6H,2,7H2,1H3
• SMILES： S1C2C=CC=CC=2N=C1CC(=O)OCC

Computed Properties

• Exact Mass: 221.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.051
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• LogP: 2.40190
• PSA: 67.43000
• Refractive Index: 1.613
• Boiling Point: 145°C/1.5mmHg(lit.)
• Flash Point: 154°C
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Solubility: Not determined
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),

ethyl 2-(1,3-benzothiazol-2-yl)acetate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

ethyl 2-(1,3-benzothiazol-2-yl)acetate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%